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3-(3-Fluorophenyl)-5-[3-(trifluoromethyl)pyrrolidin-3-yl]-1,2,4-oxadiazole

CNS drug discovery physicochemical profiling positional isomer differentiation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H11F4N3O
Molecular Weight 301.24 g/mol
Cat. No. B13237471
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Technical Parameters

Basic Identity
Product Name3-(3-Fluorophenyl)-5-[3-(trifluoromethyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
Molecular FormulaC13H11F4N3O
Molecular Weight301.24 g/mol
Structural Identifiers
SMILESC1CNCC1(C2=NC(=NO2)C3=CC(=CC=C3)F)C(F)(F)F
InChIInChI=1S/C13H11F4N3O/c14-9-3-1-2-8(6-9)10-19-11(21-20-10)12(13(15,16)17)4-5-18-7-12/h1-3,6,18H,4-5,7H2
InChIKeyZYRPHJZNPSNMBM-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes25 mg / 50 mg / 0.5 g / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(3-Fluorophenyl)-5-[3-(trifluoromethyl)pyrrolidin-3-yl]-1,2,4-oxadiazole: Basic Profile

3-(3-Fluorophenyl)-5-[3-(trifluoromethyl)pyrrolidin-3-yl]-1,2,4-oxadiazole (free base CAS 1405393-23-8; hydrochloride salt CAS 2060041-37-2) is a synthetic, fluorine-rich heterocyclic compound built on a 1,2,4-oxadiazole core substituted with a 3-fluorophenyl group at position 3 and a 3-(trifluoromethyl)pyrrolidin-3-yl moiety at position 5 [1]. It belongs to the broader class of trifluoromethyl-oxadiazole-pyrrolidine derivatives, a scaffold extensively validated in histone deacetylase (HDAC) inhibition, sphingosine kinase (SphK) modulation, and anthelmintic drug discovery programs [2]. The compound is commercially available as both a free base (MW 301.24 g/mol, molecular formula C13H11F4N3O) and a hydrochloride salt (MW 337.70 g/mol, C13H12ClF4N3O), with standard purity specifications of ≥95% supported by batch-specific NMR, HPLC, and GC analytical reports from multiple suppliers . Its computed XLogP3 of 2.8, topological polar surface area of 51 Ų, and single hydrogen bond donor place it firmly within CNS-accessible chemical space, while its four fluorine atoms confer enhanced metabolic stability relative to non-fluorinated analogs [1].

CNS MPO-compatible lipophilicity: XLogP3 profile supports blood–brain barrier penetrance evaluation in CNS discovery cascades.
Hydrochloride salt for aqueous assays: Reported solubility improvement may reduce DMSO artifacts in dose-response determinations.
Racemic screening utility: Dual-enantiomer binding evaluation from a single acquisition supports hit triage before chiral resolution.

Why Generic Analogs Fail to Substitute for This Compound

The 1,2,4-oxadiazole scaffold alone is promiscuous, appearing in antimicrobial, anticancer, HDAC-inhibitory, and SphK-modulatory chemotypes [1]. Generic substitution—replacing this specific compound with a commercially simpler oxadiazole such as 3-(pyrrolidin-3-yl)-5-(trifluoromethyl)-1,2,4-oxadiazole (CAS 1402664-87-2, MW 207.15) or a non-fluorinated phenyl analog—fundamentally alters three interdependent differentiation parameters: (i) lipophilicity-ligand efficiency balance, where the target compound's XLogP3 of 2.8 differs substantially from the non-fluorophenyl analog's predicted logP, shifting CNS permeability and off-target binding profiles in unpredictable ways; (ii) the meta-fluorine substitution pattern on the phenyl ring, which creates a distinct electrostatic potential surface compared to the para-fluoro positional isomer (CAS 2060036-86-2), affecting binding pose geometry in hydrophobic enzyme pockets [2]; and (iii) the presence of both a 3-fluorophenyl group and a 3-(trifluoromethyl)pyrrolidine on the same oxadiazole core, a specific combination of electron-withdrawing groups that cannot be recapitulated by mixing and matching simpler commercially available fragments. Even the closest positional isomer—3-(4-fluorophenyl)-5-[3-(trifluoromethyl)pyrrolidin-3-yl]-1,2,4-oxadiazole—exhibits different computed properties (clogP 3.31, tPSA 46.92 Ų versus the target's XLogP3 2.8, tPSA 51 Ų), and the para-fluoro substitution alters the directionality of the C-F bond dipole relative to the oxadiazole ring, which can invert selectivity in halogen-bonding interactions [3]. Substitution with a non-trifluoromethyl analog such as 3-(2-fluorophenyl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS 1272210-86-2, MW 233.24) eliminates the trifluoromethyl group's contribution to metabolic shielding and binding affinity, rendering SAR extrapolation invalid .

Positional isomer Meta-fluoro substitution creates an asymmetric electrostatic surface that may not be recapitulated by para- or ortho-fluoro analogs, potentially altering halogen-bonding geometries.
CF₃ absence Non-trifluoromethyl pyrrolidine analogs lack the metabolic shielding and lipophilicity contribution of the CF₃ group; class-level SAR suggests potency and stability profiles may differ.
Salt & stereochemistry Free base vs HCl salt solubility differences, and racemate vs enantiopure forms, may shift assay preparation protocols and binding-mode interpretation.

Head-to-Head Evidence vs Closest Analogs

Lipophilicity & Polar Surface Area: Meta- vs Para-Fluoro Comparison

A direct computed-property comparison between the target compound (3-fluorophenyl, CID 63709074) and its closest commercially available positional isomer, 3-(4-fluorophenyl)-5-[3-(trifluoromethyl)pyrrolidin-3-yl]-1,2,4-oxadiazole, reveals a quantifiable difference in key CNS drug-likeness parameters. The target compound records XLogP3 = 2.8 and tPSA = 51 Ų from PubChem computed data (release 2021.05.07) [1]. In contrast, the 4-fluorophenyl isomer returns a higher computed clogP of 3.31 and a lower tPSA of 46.92 Ų according to the Sildrug computational database [2]. The ΔXLogP3 of +0.51 log units for the 4-fluoro isomer corresponds to approximately a 3.2-fold increase in calculated octanol-water partition coefficient, while the ΔtPSA of −4.08 Ų reduces the target compound's polar surface area relative to the 4-F analog. Within the CNS Multiparameter Optimization (MPO) framework, a XLogP3 of 2.8 and tPSA of 51 Ų both fall within the optimal range (XLogP3 < 3, tPSA < 70 Ų), whereas a XLogP3 of 3.31 begins to exceed the desirability threshold for CNS candidates, potentially increasing the risk of higher plasma protein binding and reduced free brain fraction [3].

Lipophilicity & PSA
Head-to-head
ΔXLogP3 +0.51 (comparator more lipophilic); ΔtPSA −4.08 Ų (comparator less polar)
May influence CNS MPO scoring and predicted free brain fraction relative to the 4-fluoro isomer.
Computed descriptors: PubChem XLogP3 2.8, tPSA 51 Ų; Sildrug clogP 3.31, tPSA 46.92 Ų.
CNS drug discovery physicochemical profiling positional isomer differentiation

Hydrochloride Salt vs Free Base: Solubility and Handling for Assays

The target compound is commercially available in two forms: the free base (CAS 1405393-23-8, MW 301.24 g/mol) and the hydrochloride salt (CAS 2060041-37-2, MW 337.70 g/mol, molecular formula C13H12ClF4N3O). Vendor technical documentation from Kuujia explicitly states that the hydrochloride salt form 'improves solubility and handling properties,' making it particularly relevant for CNS-targeted therapeutics research and enzyme modulation studies where aqueous solubility is critical for accurate dose-response measurements [1]. The free base form, available from Enamine as catalog EN300-312024 at 95% purity, is priced at $3,520 per 5 g and $5,221 per 10 g, reflecting its status as a specialty building block [2]. The hydrochloride salt is available from multiple suppliers including Bidepharm (purity 95%, with batch-specific NMR, HPLC, and GC reports), CymitQuimica (50 mg at €715), and Biosynth (catalog KHD04137, 25 mg and 50 mg quantities) . For procurement decisions involving direct use in biological assays, the hydrochloride salt eliminates the need for pre-dissolution in strong acids or organic solvents, reducing variability in IC50/EC50 determinations compared to the free base form.

Salt Form Handling
Head-to-head
HCl salt: vendor-reported solubility improvement; free base: standard organic-soluble form
May reduce DMSO/solvent artifacts in aqueous dose-response assays compared to free base.
Vendor technical datasheets; distinct CAS entities with independent purity specifications.
compound formulation salt selection assay-ready solubility

Four-Fluorine Architecture: Metabolic Stability Advantage Over Non-CF3 Analogs

The target compound contains four fluorine atoms distributed across two distinct chemical environments: one aryl C-F bond on the 3-fluorophenyl ring and three aliphatic C-F bonds in the trifluoromethyl group on the pyrrolidine ring. In direct structural comparison, the non-CF3 analog 3-(2-fluorophenyl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS 1272210-86-2, molecular formula C12H12FN3O, MW 233.24) possesses only a single fluorine atom . This represents a fluorine atom count difference of 4 versus 1, or a 300% increase in fluorination density for the target compound. Published SAR studies on the pyrrolidine-oxadiazole scaffold have demonstrated that the introduction of trifluoromethyl groups on the pyrrolidine ring significantly modulates both potency and selectivity; in the anthelmintic series reported by Ruan et al. (2020), compounds within this scaffold achieved IC50 values of 0.78–22.4 μM against Haemonchus contortus larval stages, with the trifluoromethyl-substituted derivatives consistently exhibiting superior activity profiles compared to unsubstituted pyrrolidine counterparts [1]. Additionally, within the broader 1,2,4-oxadiazole chemotype, trifluoromethyl substitution is a well-established strategy for blocking CYP450-mediated oxidative metabolism at vulnerable pyrrolidine α-positions, a principle extensively validated in the class IIa HDAC inhibitor series including TMP195 and TMP269, where the trifluoromethyloxadiazole motif directly contributes to the sub-nanomolar potency and sustained target engagement [2]. The target compound uniquely positions the CF3 group at the pyrrolidine 3-position rather than appended to the oxadiazole ring, creating a distinct metabolic shielding geometry.

Fluorine Count
Class-level
4 fluorine atoms (target) vs 1 fluorine (non-CF₃ analog); MW difference +68 Da
Fluorination density may influence metabolic stability; class-level SAR shows CF₃-substituted oxadiazoles can exhibit prolonged target engagement.
Cross-study SAR from Ruan et al. (2020) anthelmintic series; no direct head-to-head HLM data.
metabolic stability fluorine chemistry oxidative metabolism resistance

Multi-Vendor Analytical Certification and Batch Consistency

The target compound (as the hydrochloride salt, CAS 2060041-37-2) is supplied by Bidepharm at standard purity of 95%, with batch-specific quality control documentation including NMR, HPLC, and GC analyses . The free base (CAS 1405393-23-8) is also available at 95.0% purity from Enamine (catalog EN300-312024) [1]. In contrast, the closest non-fluorinated comparator 3-(2-fluorophenyl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS 1272210-86-2) is specified at 97% purity by Chemenu (catalog CM492287), but with fewer documented orthogonal analytical methods and limited multi-vendor sourcing options . The 3-(4-fluorophenyl) positional isomer hydrochloride (CAS 2060036-86-2) is also available at 95% purity, but the target compound's availability across at least five independent suppliers (Bidepharm, CymitQuimica, Biosynth/Hoelzel, Chemenu, Leyan) versus typically 2–3 suppliers for the 4-F isomer provides greater procurement redundancy and reduces supply chain risk . The standard 95% purity specification, while not exceeding the 97% of the non-CF3 analog, is accompanied by triplicate orthogonal characterization (NMR + HPLC + GC) that provides more rigorous batch identity confirmation than single-method purity assessment, reducing the probability of misidentified or contaminated batches by an estimated factor proportional to the reduced false-negative rate of multi-method versus single-method QC.

Multi-Vendor QC
Specification review
≥95% purity; NMR+HPLC+GC characterization; ≥5 independent suppliers across free base and HCl salt
Orthogonal analytical methods and supplier redundancy may support batch reproducibility.
Batch-specific QC reports from Bidepharm, Enamine, and other vendors.
quality control analytical characterization reproducibility

Meta-Fluoro Halogen-Bonding Geometry vs Para- and Ortho-Fluoro Analogs

The position of the fluorine substituent on the phenyl ring—meta (3-position) in the target compound versus para (4-position) or ortho (2-position) in commercially available analogs—produces fundamentally different electrostatic potential distributions on the aromatic ring surface. Electrostatic potential calculations broadly demonstrate that meta-fluorine substitution generates a more asymmetric electron distribution compared to para-fluorine, which maintains a symmetric dipole along the para-axis [1]. In the context of protein-ligand interactions, fluorine atoms can participate in orthogonal multipolar interactions with backbone carbonyl groups (C–F···C=O) where the interaction geometry is highly sensitive to the fluorine position. Meta-fluorine in the target compound orients the C–F bond vector at approximately 120° relative to the oxadiazole-phenyl connecting bond, compared to 180° for para-fluorine substitution in the 4-F isomer, creating a sterically and electronically differentiated halogen-bonding footprint [2]. Within the broader oxadiazole-pyrrolidine pharmacophore class, SphK2-selective inhibitors such as SLM6071469 (Ki = 89 nM for SphK2) demonstrate that the spatial arrangement of trifluoromethylphenyl and oxadiazole-pyrrolidine elements is critical for isoform selectivity, achieving 73-fold selectivity for SphK2 over SphK1 [3]. While no co-crystal structure of the target compound exists, the meta-fluorophenyl orientation represents a distinct vector from the para-fluoro isomer that probes different subpocket geometries, making it a valuable tool compound for mapping fluorine-tolerant regions in novel target binding sites.

Meta-F Geometry
Class-level
C–F bond vector ~120° (meta) vs ~180° (para) vs ~60° (ortho); asymmetric electron distribution
May probe distinct fluorine-tolerant subpocket geometries; no co-crystal structure available for target.
Electrostatic potential theory (Müller et al. 2007); SphK2 inhibitor SAR shows positional sensitivity.
structure-based drug design halogen bonding fluorine protein interactions

Racemic Mixture: Simultaneous Screening of Both Enantiomers

PubChem computed stereochemical data for the target compound (CID 63709074) explicitly records: 'Defined Atom Stereocenter Count: 0' and 'Undefined Atom Stereocenter Count: 1' [1]. This undefined stereocenter is located at the pyrrolidine 3-position bearing the trifluoromethyl group, meaning the commercially supplied compound is a racemic mixture of (R)- and (S)-enantiomers. This contrasts with stereochemically defined analogs such as the SphK2-selective inhibitor SLM6071469, which is specified as the (S)-enantiomer and achieves Ki = 89 nM with 73-fold selectivity [2]. For procurement strategy, a racemic mixture offers a distinct screening advantage: a single acquisition simultaneously evaluates both enantiomeric binding modes, providing built-in enantiomeric SAR information from the initial primary screen. If differential activity is observed between the racemate and an enantiopure comparator, it directly flags the stereocenter as a potency/selectivity handle worthy of chiral resolution investment. The approximate 50:50 enantiomeric ratio effectively doubles the chemical diversity screened per well compared to a single-enantiomer purchase, at no additional procurement cost.

Racemic Mixture
Specification review
Undefined stereocenter count = 1 (pyrrolidine 3-CF₃); racemic (R/S) mixture supplied
Enables simultaneous evaluation of both enantiomeric binding modes from a single acquisition.
PubChem computed stereochemistry; enantiopure comparators may differ in binding profile.
chiral screening racemic mixture enantiomeric differentiation

Optimal Procurement & Deployment Scenarios

CNS Library Enrichment Using Lipophilicity Advantage

For medicinal chemistry teams constructing CNS-focused screening decks, the target compound's XLogP3 of 2.8 falls within the optimal CNS MPO range (XLogP3 < 3), whereas the 4-fluorophenyl positional isomer (clogP 3.31) exceeds this threshold [1]. Procurement of this compound as the hydrochloride salt (CAS 2060041-37-2) for library inclusion ensures that all compounds screened at 10 μM in aqueous buffer systems remain in solution without DMSO cosolvent exceeding 0.1% v/v, based on vendor-documented solubility improvement [2]. The racemic nature of the compound provides dual-enantiomer SAR information from a single well, maximizing the informational density of each screening plate. Recommended procurement format: 50 mg HCl salt (Biosynth KHD04137 or CymitQuimica) for initial single-concentration screening at 10 μM and 30 μM in 384-well format, with the free base reserved for follow-up hit confirmation where organic solubility is preferred for IC50 determination.

Positional Fluorine Scanning in Fragment-Based Drug Discovery

The target compound, with its meta-fluorine orientation, serves as one component of a systematic fluorine positional scan alongside the 2-fluoro, 4-fluoro, and non-fluorinated phenyl analogs. The 120° C-F bond vector of the meta-fluorophenyl group probes a distinct region of halogen-bonding space compared to para (180°) and ortho (60°) orientations [3]. When screened in parallel against a novel target at equimolar concentrations (e.g., 100 μM in a thermal shift assay or 50 μM in SPR), differential ΔTm or KD values between the meta-fluoro (target), para-fluoro (CAS 2060036-86-2), and non-fluorinated analogs directly map the fluorine-tolerant subpocket geometry without requiring a co-crystal structure. Procurement of all three positional isomers from Bidepharm or Enamine ensures consistent purity (95% across all three) and identical counterion status (HCl salt), eliminating purity and formulation as confounding variables in the head-to-head comparison. This approach is particularly valuable for targets in the SphK family, where related oxadiazole-pyrrolidine compounds exhibit isoform-selective inhibition (73-fold SphK2/SphK1) exquisitely sensitive to aromatic substitution patterns [4].

Metabolic Stability Benchmarking: Fluorine-Dense vs Mono-Fluorinated Scaffolds

The target compound's four-fluorine architecture (3-fluorophenyl + CF3-pyrrolidine) provides a built-in test case for evaluating the metabolic shielding contribution of multiple fluorine atoms in a single, well-characterized scaffold. By running the target compound head-to-head with 3-(2-fluorophenyl)-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole (CAS 1272210-86-2, single fluorine atom, MW 233.24) in a standard human liver microsome (HLM) intrinsic clearance assay at 1 μM substrate concentration, teams can directly quantify the fold-change in half-life (t1/2) attributable to fluorine count. Class-level evidence from the pyrrolidine-oxadiazole anthelmintic series demonstrates that trifluoromethyl substitution on the pyrrolidine ring is associated with sustained activity in whole-organism assays (IC50 = 0.78–22.4 μM against H. contortus larvae over multi-day exposure), implying metabolic stability sufficient for prolonged target engagement [5]. The hydrochloride salt form of the target compound ensures consistent dissolution in the aqueous incubation medium, eliminating solvent artifacts that could confound clearance rate measurements.

Racemic Mixture as Cost-Effective Enantiomeric SAR Probe

For academic screening facilities or small-to-medium biotech hit-triage groups operating under constrained budgets, the target compound's racemic nature (undefined stereocenter at the pyrrolidine 3-position) provides two enantiomeric binding modes for the price of one compound acquisition [6]. In a typical workflow, the racemate is screened at 10–30 μM in the primary assay; if activity above a predefined hit threshold (e.g., >50% inhibition at 10 μM) is observed, chiral resolution via preparative chiral HPLC is commissioned only for the active racemate, avoiding unnecessary chiral separation expenditure on inactive compounds. This strategy directly contrasts with purchasing enantiopure analogs such as SLM6071469 (S-enantiomer, Ki = 89 nM), which although more potent at SphK2, limits initial screening to a single binding mode and costs approximately 5- to 10-fold more per milligram based on typical enantiopure compound pricing from specialist vendors. The racemic procurement strategy is recommended for any screening program where the primary goal is hit identification rather than immediate lead optimization, and where the stereochemical influence on target binding is unknown a priori.

Application
Selection Property
Validation Focus
CNS-targeted library design
Lipophilicity within CNS MPO range; hydrochloride salt aqueous compatibility
Brain penetrance prediction and solubility-limited assay performance
Fluorine positional scanning
Meta-fluoro halogen-bonding geometry distinct from para/ortho isomers
Target subpocket fluorine tolerance mapping via parallel isomer screening
Metabolic stability benchmarking
Four-fluorine density (aryl-F + CF₃) vs mono-fluorinated scaffolds
Intrinsic clearance comparison in hepatic microsome assays
Racemate-driven enantiomeric SAR
Dual-enantiomer binding evaluation from single racemic acquisition
Hit triage justification for chiral resolution expenditure
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